![molecular formula C14H18BF3O3 B3039754 4,4,5,5-Tetramethyl-2-(2-methyl-4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane CAS No. 1309980-29-7](/img/structure/B3039754.png)
4,4,5,5-Tetramethyl-2-(2-methyl-4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
Overview
Description
The compound is a derivative of boric acid . Boronic acid pinacol ester compounds are significant reaction intermediates which have many applications in carbon-carbon coupling and carbon heterocoupling reactions . They have good biological activity and pharmacological effects .
Synthesis Analysis
The compound was synthesized through a two-step substitution reaction . Its structure is confirmed by NMR spectroscopy, MS, and single crystal X-ray diffraction .Molecular Structure Analysis
The molecular structure of the compound was optimized by Density Functional Theory (DFT) and was found to be identical with the single crystal structure determined by single crystal X-ray diffraction .Chemical Reactions Analysis
Boronic acid pinacol ester compounds are significant reaction intermediates which have many applications in carbon-carbon coupling and carbon heterocoupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound were studied using DFT, revealing the molecular structure characteristics, conformation, and some special physical and chemical properties of the title compound .Scientific Research Applications
Synthesis and Applications in Chemistry
Synthesis of Modified Phenylboronic Acid Derivatives : Spencer et al. (2002) describe the synthesis of mercapto- and piperazino- (methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes and their inhibitory activity against serine proteases, including thrombin. These compounds display no S–B coordination and only weak N–B coordination in solid state and solution (Spencer et al., 2002).
Synthesis of Boron-Containing Stilbene Derivatives : Das et al. (2015) synthesized a series of 4,4,5,5-tetramethyl-2-(4-substitutedstyrylphenyl)-1,3,2 dioxaborolane derivatives, which are potential intermediates for new materials in Liquid Crystal Display (LCD) technology and show potential therapeutic applications for neurodegenerative diseases (Das et al., 2015).
Development of Functionalized Polyfluorenes : In a study by Fischer et al. (2013), the use of 4,4,5,5-tetramethyl-[1,3,2]dioxaborolane in the synthesis of polyfluorenes is explored. These materials, after functionalization, show potential for application in stable nanoparticles with fluorescence emission, relevant in materials science (Fischer et al., 2013).
Polymerization and Materials Chemistry : Yokozawa et al. (2011) investigated the use of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the polymerization of monomers to yield polymers with narrow molecular weight distributions, demonstrating its utility in precision polymer synthesis (Yokozawa et al., 2011).
Analytical and Biochemical Applications
Detection of Hydrogen Peroxide in Living Cells : Nie et al. (2020) developed a new 4-substituted pyrene derivative using 4,4,5,5-tetramethyl-2-(4-((pyren-4-yloxy)methyl)phenyl)-1,3,2-dioxaborolane for detecting H2O2 in living cells. This compound displays sensitivity and selectivity for H2O2, indicating its application in biochemical analysis (Nie et al., 2020).
Electrochemical Properties and Reactions : Tanigawa et al. (2016) studied the electrochemical properties of sulfur-containing organoboron compounds, including 4,4,5,5-tetramethyl-2-phenylsulfanylmethyl-[1,3,2]dioxaborolane, revealing insights into their lower oxidation potentials and potential for anodic substitution reactions (Tanigawa et al., 2016).
Lipogenic Inhibitors in Biochemistry : Das et al. (2011) synthesized boron-containing stilbene derivatives, including 4,4,5,5-tetramethyl-2-(4-substitutedstyrylphenyl)-1,3,2 dioxaborolane, showing inhibitory effects on lipogenesis in mammalian hepatocytes. These findings suggest potential applications in the development of lipid-lowering drugs (Das et al., 2011).
Applications in Synthesis and Material Science
Synthesis of Silicon-Based Drugs : Büttner et al. (2007) reported the use of 4,4,5,5-tetramethyl-2-(3,5,5,8,8-pentamethyl-5,8-disila-5,6,7,8-tetrahydro-2-naphthyl)-1,3,2-dioxaborolane in the synthesis of biologically active silicon-based drugs, demonstrating the compound's potential as a building block in drug synthesis (Büttner et al., 2007).
Organic/Inorganic Semiconductor Hybrid Particles : De Roo et al. (2014) utilized functionalized polyfluorenes synthesized from 4,4,5,5-tetramethyl-[1,3,2]dioxaborolane to create hybrid particles with cadmium selenide quantum dots, indicating applications in advanced material science (De Roo et al., 2014).
General and Miscellaneous Applications
- Neutron Detection in Physics : Mahl et al. (2018) synthesized a novel aromatic molecule using 4,4,5,5-tetramethyl-2-phenyl-1,3,2-dioxaborolane, which was incorporated into plastic scintillators for enhanced thermal neutron detection, showcasing its application in nuclear physics (Mahl et al., 2018).
Future Directions
Mechanism of Action
Target of Action
The compound, also known as 2-Methyl-4-trifluoromethoxyphenylboronic acid pinacol ester, is a boric acid ester intermediate . Boric acid compounds are often used as enzyme inhibitors or specific ligand drugs . They have been widely used in the treatment of tumors and microbial infections, and also in the design of anticancer drugs .
Mode of Action
The compound interacts with its targets, primarily enzymes, by inhibiting their function . This inhibition can lead to apoptosis of certain cancer cells, such as the HCT116 human colon cancer cell, and can lead to apoptosis and necrosis of HeLa cells in the process of inducing oxidative stress .
Biochemical Pathways
The compound affects the biochemical pathways related to cancer cell growth and survival . By inhibiting enzymes, it disrupts the normal functioning of these pathways, leading to the death of cancer cells .
Pharmacokinetics
The compound’s strong stability and drug resistance, due to the presence of fluorine atoms, suggest that it may have good bioavailability .
Result of Action
The result of the compound’s action is the induction of apoptosis and necrosis in certain cancer cells . For example, it has been found to cause apoptosis in HCT116 human colon cancer cells and HeLa cells .
Action Environment
Environmental factors can influence the action, efficacy, and stability of the compound. For instance, a low concentration of boric acid could inhibit the growth of H1299 and COR-L23p lung cancer cells . Furthermore, the compound’s stability to water and air makes it a valuable nucleophile in the Suzuki reaction .
Biochemical Analysis
Biochemical Properties
Boronic acid compounds, to which this compound belongs, are often used as enzyme inhibitors or specific ligand drugs . They interact with various enzymes, proteins, and other biomolecules, although the exact nature of these interactions for this specific compound is not currently known .
Cellular Effects
Boronic acid compounds have been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Boronic acid compounds can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
4,4,5,5-tetramethyl-2-[2-methyl-4-(trifluoromethoxy)phenyl]-1,3,2-dioxaborolane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BF3O3/c1-9-8-10(19-14(16,17)18)6-7-11(9)15-20-12(2,3)13(4,5)21-15/h6-8H,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLTJUMXQHFQRIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)OC(F)(F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BF3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1309980-29-7 | |
Record name | 4,4,5,5-tetramethyl-2-[2-methyl-4-(trifluoromethoxy)phenyl]-1,3,2-dioxaborolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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